Cas no 1805615-97-7 (4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride)

• Product Name: 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride
• CAS No: 1805615-97-7
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 4981885
• Update Time: 2025-10-05

4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6BrClF3NO/c9-6-1-4(14)2-7(5(6)3-10)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： PFNNLTZSMNSEFI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CCl)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride

Research Brief on 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride (CAS: 1805615-97-7): Recent Advances and Applications

The compound 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride (CAS: 1805615-97-7) has recently emerged as a key intermediate in pharmaceutical and agrochemical synthesis. This research brief synthesizes the latest findings (2022-2024) regarding its synthetic applications, biological activity, and structural modifications. Recent publications highlight its growing importance in the development of novel kinase inhibitors and antimicrobial agents, particularly due to the unique electronic effects imparted by the trifluoromethoxy group at the 6-position.

Structural characterization studies published in Journal of Medicinal Chemistry (2023) demonstrate how the electron-withdrawing trifluoromethoxy group enhances the compound's reactivity in nucleophilic substitution reactions, making it particularly valuable for constructing complex heterocyclic scaffolds. Computational chemistry analyses reveal that this substituent significantly influences the molecular electrostatic potential of the benzene ring, which correlates with observed binding affinities in protein-ligand interactions.

In drug discovery applications, several research groups have utilized 1805615-97-7 as a building block for targeted therapies. A 2024 study in Bioorganic Chemistry reported its incorporation into novel Bruton's tyrosine kinase (BTK) inhibitors, where the bromo substituent enabled subsequent palladium-catalyzed cross-coupling reactions. The resulting compounds showed promising activity against rheumatoid arthritis models, with IC₅₀ values in the low nanomolar range.

Process chemistry advancements have addressed previous challenges in the large-scale production of 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride. A recent patent (WO202318756) describes an optimized synthetic route with improved yield (78% vs previous 52%) through careful control of chlorination conditions. This development is particularly significant given the compound's increasing demand in contract manufacturing organizations.

The safety profile of 1805615-97-7 has been systematically evaluated in recent toxicology studies. While the compound shows moderate acute toxicity (LD₅₀ = 320 mg/kg in rats), proper handling procedures can effectively mitigate risks. Its environmental persistence appears limited based on OECD 301 biodegradation tests, though the trifluoromethoxy group does confer some resistance to microbial degradation.

Emerging applications in materials science have expanded the utility of this compound beyond traditional medicinal chemistry. Researchers at several institutions have employed it as a precursor for functionalized polymers with tunable electronic properties. The combination of amino and halogen substituents allows for diverse post-modification strategies, enabling the creation of materials with applications ranging from organic electronics to advanced coatings.

Future research directions appear focused on exploiting the unique properties of 4-Amino-2-bromo-6-(trifluoromethoxy)benzyl chloride in fragment-based drug discovery and as a versatile intermediate for combinatorial chemistry approaches. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel bioactive molecules across multiple therapeutic areas.